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Compound of Interest

4-Bromo-2-chloro-6-
Compound Name:
methylpyridine

Cat. No.: B578623

Audience: Researchers, scientists, and drug development professionals.

This document provides a comprehensive technical overview of 4-Bromo-2-chloro-6-
methylpyridine, a key heterocyclic intermediate. It covers its chemical properties, a
representative synthetic approach, and its applications in medicinal chemistry and other fields,
presented for a specialist audience in chemical research and development.

IUPAC Name and Chemical Identifiers

The formal IUPAC name for the compound is 4-bromo-2-chloro-6-methylpyridine.[1] It is a
substituted pyridine ring featuring a bromine atom at the 4-position, a chlorine atom at the 2-
position, and a methyl group at the 6-position.[2]

Identifier Value

IUPAC Name 4-bromo-2-chloro-6-methylpyridine[1]
CAS Number 1206250-53-4[1][2][3][4]

Molecular Formula CeHsBrCIN[1][2]

InChl Key VZKVJIDPXLSTENW-UHFFFAOYSA-N[1]
Canonical SMILES CC1=CC(=C(N=C1)CI)Br[1]
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Physicochemical Properties

The properties of 4-Bromo-2-chloro-6-methylpyridine make it a versatile reagent in organic
synthesis. It can be found as a liquid, solid, or semi-solid, depending on its purity and the
ambient conditions.[2]

Property Value Source
Molecular Weight 206.47 g/mol [1]
Boiling Point 238 °C [5]
Density 1.624 g/cm3 [5]
Flash Point 98 °C [5]

pKa (Predicted) 1.21+0.10 [5]
Purity Available 95% - 98% [2][6]

Inert atmosphere, store at 2-
Storage Conditions 8°C or under -20°C in a [5]

freezer. Keep in a dark place.

Synthesis and Experimental Protocols

The synthesis of substituted pyridines like 4-Bromo-2-chloro-6-methylpyridine often involves
a multi-step process starting from more common pyridine derivatives. Halogenation reactions
are central to this process. While a specific, published step-by-step protocol for this exact
molecule is not readily available, a representative synthetic strategy can be outlined based on
established pyridine chemistry.

A plausible approach involves the selective halogenation of a suitable precursor, such as 2-
chloro-6-methylpyridine.

Hypothetical Experimental Protocol: Bromination of 2-chloro-6-methylpyridine

e Objective: To introduce a bromine atom at the 4-position of the 2-chloro-6-methylpyridine
ring.
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» Materials: 2-chloro-6-methylpyridine (1.0 eq), N-Bromosuccinimide (NBS) (1.1 eq),
concentrated sulfuric acid, dichloromethane (DCM), sodium bicarbonate solution, anhydrous
magnesium sulfate.

e Procedure:

o In a round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere,
dissolve 2-chloro-6-methylpyridine in dichloromethane.

o Cool the mixture in an ice bath to O °C.

o Slowly add concentrated sulfuric acid to the solution while maintaining the temperature.

o Portion-wise, add N-Bromosuccinimide (NBS) to the stirring mixture over 30 minutes,
ensuring the temperature does not rise significantly.

o Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the
reaction progress using Thin Layer Chromatography (TLC) or Gas Chromatography-Mass
Spectrometry (GC-MS).

o Upon completion, carefully quench the reaction by pouring it over crushed ice.

o Neutralize the mixture with a saturated sodium bicarbonate solution until the pH is
approximately 7-8.

o Extract the agueous layer with dichloromethane (3x).

o Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and
concentrate the solvent under reduced pressure.

o Purify the crude product via flash column chromatography to yield the final product, 4-
Bromo-2-chloro-6-methylpyridine.

This protocol is a representative example; reaction conditions such as solvent, temperature,
and brominating agent may be optimized for yield and purity.
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Representative Synthesis Workflow
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Caption: A logical workflow for the synthesis of 4-Bromo-2-chloro-6-methylpyridine.

Applications in Research and Drug Development

Halogenated pyridines are crucial building blocks in modern synthetic chemistry, particularly in
the pharmaceutical and agrochemical industries.[2][7][8] The bromine and chlorine substituents
on the pyridine ring of 4-Bromo-2-chloro-6-methylpyridine serve as versatile functional
handles for further molecular elaboration.

» Medicinal Chemistry: The primary application of this compound is as an intermediate in the
synthesis of Active Pharmaceutical Ingredients (APIs).[7] The reactivity of the carbon-
bromine and carbon-chlorine bonds makes it an excellent substrate for various palladium-
catalyzed cross-coupling reactions (e.g., Suzuki, Sonogashira, Buchwald-Hartwig).[8] These
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reactions allow for the efficient construction of complex molecular scaffolds, which is a
cornerstone of drug discovery.[9] Derivatives of substituted pyridines are integral to the
development of kinase inhibitors and other targeted therapies.[3][9]

o Agrochemicals: Similar to its role in pharmaceuticals, this compound can serve as a
precursor for the synthesis of advanced pesticides, herbicides, and fungicides.[7][8] The
specific substitution pattern can be tailored to achieve desired biological activities for crop
protection.

o Material Science: The pyridine scaffold can also be incorporated into functional polymers and
other advanced materials, where its electronic and structural properties can be exploited.[8]

The role of this intermediate in drug discovery exemplifies a common workflow where a
versatile building block is used to generate a wide range of candidate molecules for biological
testing.
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Role in Drug Discovery
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Caption: The utility of 4-Bromo-2-chloro-6-methylpyridine in a drug discovery pipeline.

Safety and Handling

4-Bromo-2-chloro-6-methylpyridine is classified as harmful and an irritant.[1]
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e GHS Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H318
(Causes serious eye damage), H335 (May cause respiratory irritation).[1]

e Precautionary Statements: P261 (Avoid breathing dust/fume/gas/mist/vapors/spray), P280
(Wear protective gloves/protective clothing/eye protection/face protection), P301+P312 (IF
SWALLOWED: Call a POISON CENTER/doctor if you feel unwell), P302+P352 (IF ON
SKIN: Wash with plenty of water), P305+P351+P338 (IF IN EYES: Rinse cautiously with
water for several minutes. Remove contact lenses, if present and easy to do. Continue
rinsing).

» Signal Word: Danger.[1]

Standard laboratory personal protective equipment (PPE), including safety goggles, gloves,
and a lab coat, should be worn when handling this chemical. All work should be conducted in a
well-ventilated fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Technical Guide to 4-Bromo-2-chloro-6-
methylpyridine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b578623#4-bromo-2-chloro-6-methylpyridine-iupac-
name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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